Cas no 1343689-26-8 (2-Propenamide, N-[2-(2-thiazolyl)ethyl]-)

2-Propenamide, N-[2-(2-thiazolyl)ethyl]- is a specialized acrylamide derivative featuring a thiazole-functionalized ethyl group. This compound is of interest in polymer chemistry and materials science due to its reactive acrylamide moiety, which enables copolymerization with other vinyl monomers, and the thiazole group, which can impart unique electronic or coordination properties. Its structure allows for the modification of polymer backbones to enhance thermal stability, adhesion, or biocompatibility. The presence of the thiazole ring may also facilitate applications in functional materials, such as conductive polymers or bioactive systems. This compound is typically handled under controlled conditions due to the reactivity of the acrylamide group.

2-Propenamide, N-[2-(2-thiazolyl)ethyl]- structure

1343689-26-8 structure

Product Name:2-Propenamide, N-[2-(2-thiazolyl)ethyl]-

CAS No:1343689-26-8

MF:C₈H₁₀N₂OS

MW:182.242800235748

CID:5457364

Update Time:2025-06-07

2-Propenamide, N-[2-(2-thiazolyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

- 2-Propenamide, N-[2-(2-thiazolyl)ethyl]-
- Inchi： 1S/C8H10N2OS/c1-2-7(11)9-4-3-8-10-5-6-12-8/h2,5-6H,1,3-4H2,(H,9,11)
- InChI Key： RPGOXEVLTXMLMH-UHFFFAOYSA-N
- SMILES： C(NCCC1=NC=CS1)(=O)C=C

2-Propenamide, N-[2-(2-thiazolyl)ethyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6636723-0.05g	N-[2-(1,3-thiazol-2-yl)ethyl]prop-2-enamide	1343689-26-8	90%	0.05g	$246.0	2023-07-09

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-Propenamide, N-[2-(2-thiazolyl)ethyl]-

2-Propenamide, N-[2-(2-Thiazolyl)ethyl]- (CAS No. 1343689-26-8): A Comprehensive Overview

2-Propenamide, N-[2-(2-thiazolyl)ethyl]- (CAS No. 1343689-26-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Properties

2-Propenamide, N-[2-(2-thiazolyl)ethyl]- is a thiazole derivative characterized by its unique molecular structure. The compound features an amide group attached to a propenyl moiety, with a thiazole ring linked to an ethyl chain. This combination imparts specific physicochemical properties that are crucial for its biological activities. The molecular formula of 2-Propenamide, N-[2-(2-thiazolyl)ethyl]- is C₉H₁₁N₃S, and its molecular weight is approximately 197.26 g/mol.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings. Additionally, it has a melting point of around 105-107°C and a boiling point of approximately 300°C at standard pressure.

Synthesis Methods

The synthesis of 2-Propenamide, N-[2-(2-thiazolyl)ethyl]- can be achieved through several routes, each with its advantages and limitations. One common method involves the reaction of 2-thiazoleacetonitrile with acrylamide in the presence of a suitable catalyst. This reaction typically proceeds via nucleophilic addition followed by cyclization to form the desired product.

An alternative approach involves the condensation of 2-thiazoleacetic acid with acrylonitrile, followed by hydrolysis to form the amide. This method is advantageous due to its simplicity and high yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste production.

Biological Activities

2-Propenamide, N-[2-(2-thiazolyl)ethyl]- has been extensively studied for its potential biological activities. One of the most notable properties is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-Propenamide, N-[2-(2-thiazolyl)ethyl]- has also demonstrated significant antioxidant properties. Studies have shown that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and antioxidant properties makes 2-Propenamide, N-[2-(2-thiazolyl)ethyl]- an attractive candidate for various therapeutic applications. In preclinical studies, it has shown promise in treating chronic inflammatory conditions and neurodegenerative disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results are encouraging, with several studies reporting significant improvements in patient outcomes without major adverse effects. These findings suggest that 2-Propenamide, N-[2-(2-thiazolyl)ethyl]- could potentially be developed into a novel therapeutic agent for a range of diseases.

Conclusion

2-Propenamide, N-[2-(2-thiazolyl)ethyl]- (CAS No. 1343689-26-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific physicochemical properties that are essential for its biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for scientists and clinicians alike.